Cas no 2137695-77-1 (4H-1,2,4-Triazole-3-sulfonyl fluoride, 4-ethyl-5-(methoxymethyl)-)

• Product Name: 4H-1,2,4-Triazole-3-sulfonyl fluoride, 4-ethyl-5-(methoxymethyl)-
• CAS No: 2137695-77-1
• MF: C₆H₁₀FN₃O₃S
• MW: 223.225303173065
• CID: 5298207
• Update Time: 2025-05-22

4H-1,2,4-Triazole-3-sulfonyl fluoride, 4-ethyl-5-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-5-(methoxymethyl)-4H-1,2,4-triazole-3-sulfonyl fluoride
• 4-Ethyl-5-(methoxymethyl)-1,2,4-triazole-3-sulfonyl fluoride
• 4H-1,2,4-Triazole-3-sulfonyl fluoride, 4-ethyl-5-(methoxymethyl)-

• Inchi： 1S/C6H10FN3O3S/c1-3-10-5(4-13-2)8-9-6(10)14(7,11)12/h3-4H2,1-2H3
• InChI Key： JOFDIKSTHOMLPL-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(COC)N1CC)(=O)(=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 279
• XLogP3: -0.5
• Topological Polar Surface Area: 82.5

Additional information on 4H-1,2,4-Triazole-3-sulfonyl fluoride, 4-ethyl-5-(methoxymethyl)-

4H-1,2,4-Triazole-3-sulfonyl Fluoride, 4-Ethyl-5-(Methoxymethyl)-

The compound 4H-1,2,4-Triazole-3-sulfonyl Fluoride, 4-Ethyl-5-(Methoxymethyl)- (CAS No. 2137695-77-1) is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound belongs to the class of sulfonyl fluorides, which are known for their reactivity and versatility in various chemical transformations. The structure of this molecule incorporates a triazole ring system, which is a five-membered heterocycle containing three nitrogen atoms. The presence of the sulfonyl fluoride group introduces unique electronic properties, making it a valuable intermediate in the synthesis of advanced materials and pharmaceutical agents.

Recent studies have highlighted the potential of 4H-1,2,4-Triazole-3-sulfonyl Fluoride as a key building block in the development of novel materials with tailored functionalities. Researchers have explored its role in the construction of advanced polymers and coatings, where its reactivity and stability under harsh conditions make it an ideal candidate. Additionally, its application in drug discovery has been explored due to its ability to participate in bioisosteric replacements and enhance pharmacokinetic properties.

The synthesis of 4-Ethyl-5-(Methoxymethyl)-Triazole Sulfonyl Fluoride involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The introduction of the ethyl and methoxymethyl substituents on the triazole ring enhances its solubility and bioavailability, making it more amenable for use in biological systems. Recent advancements in asymmetric synthesis have also enabled the production of enantiomerically pure derivatives, which are crucial for studying stereochemical effects in medicinal chemistry.

In terms of applications, this compound has shown promise in the field of agrochemistry. Its ability to act as a precursor for herbicides and fungicides has been extensively studied. For instance, researchers have demonstrated that derivatives of this compound exhibit potent activity against various plant pathogens without causing significant harm to non-target organisms. This makes it a sustainable alternative to traditional agrochemicals that often pose environmental risks.

Moreover, 4H-1,2,4-Triazole-3-sulfonyl Fluoride has found applications in the electronics industry. Its incorporation into dielectric materials has been shown to improve their thermal stability and dielectric constant, which are critical properties for high-frequency applications such as microwave devices and capacitors. The ability to tune these properties through chemical modifications further underscores its versatility as a material precursor.

From a mechanistic standpoint, the reactivity of 4-Ethyl-5-(Methoxymethyl)-Triazole Sulfonyl Fluoride is governed by the electronic environment around the sulfonyl fluoride group. This group acts as an excellent leaving group under nucleophilic substitution reactions, enabling its use in forming diverse carbon-sulfur bonds. Recent computational studies have provided deeper insights into the transition states involved in these reactions, paving the way for more efficient synthetic routes.

In conclusion, 4H-1,2,4-Triazole-3-sulfonyl Fluoride, with its unique structural features and versatile reactivity, continues to be a focal point in contemporary chemical research. Its applications span across multiple disciplines, from materials science to pharmacology and agrochemistry. As researchers continue to uncover new synthetic pathways and functional applications for this compound, its significance in both academic and industrial settings is expected to grow further.